Cas no 2138519-13-6 (5-[(5-Chloro-2-methylcyclohexyl)methyl]-1,2-thiazole)

• Product Name: 5-[(5-Chloro-2-methylcyclohexyl)methyl]-1,2-thiazole
• CAS No: 2138519-13-6
• MF: C₁₁H₁₆ClNS
• MW: 229.76944065094
• CID: 6180973
• PubChem ID: 165491211
• Update Time: 2025-05-20

5-[(5-Chloro-2-methylcyclohexyl)methyl]-1,2-thiazole Chemical and Physical Properties

Names and Identifiers

• 5-[(5-chloro-2-methylcyclohexyl)methyl]-1,2-thiazole
• 2138519-13-6
• EN300-1157221
• 5-[(5-Chloro-2-methylcyclohexyl)methyl]-1,2-thiazole

• Inchi： 1S/C11H16ClNS/c1-8-2-3-10(12)6-9(8)7-11-4-5-13-14-11/h4-5,8-10H,2-3,6-7H2,1H3
• InChI Key： KKYWRPAAUUXDOR-UHFFFAOYSA-N
• SMILES： ClC1CCC(C)C(CC2=CC=NS2)C1

Computed Properties

• Exact Mass: 229.0691984g/mol
• Monoisotopic Mass: 229.0691984g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 41.1Ų

Additional information on 5-[(5-Chloro-2-methylcyclohexyl)methyl]-1,2-thiazole

5-[(5-Chloro-2-methylcyclohexyl)methyl]-1,2-thiazole: A Comprehensive Overview

The compound 5-[(5-Chloro-2-methylcyclohexyl)methyl]-1,2-thiazole (CAS No. 2138519-13-6) is a fascinating molecule with significant potential in various fields of chemistry and material science. This compound belongs to the class of thiazole derivatives, which have been extensively studied due to their unique chemical properties and diverse applications. Thiazoles are five-membered heterocyclic compounds containing sulfur and nitrogen atoms, making them highly versatile in both organic synthesis and industrial applications.

Thiazole derivatives have been at the forefront of recent research due to their ability to act as building blocks for advanced materials. The 5-[(5-Chloro-2-methylcyclohexyl)methyl]-1,2-thiazole structure incorporates a thiazole ring fused with a substituted cyclohexane group, introducing additional complexity and functionality. This combination makes the compound particularly interesting for applications in drug design, where structural diversity is crucial for achieving desired pharmacological effects.

Recent studies have highlighted the potential of thiazole-based compounds in the development of antimicrobial agents. The presence of chlorine and methyl groups in the cyclohexane ring of 5-[(5-Chloro-2-methylcyclohexyl)methyl]-1,2-thiazole enhances its chemical stability and bioactivity. Researchers have demonstrated that such modifications can significantly improve the compound's ability to inhibit bacterial growth, making it a promising candidate for novel antibiotic therapies.

In addition to its biological applications, 5-[(5-Chloro-2-methylcyclohexyl)methyl]-1,2-thiazole has shown potential in the field of materials science. Its sulfur-containing heterocyclic structure contributes to strong electronic interactions, which are advantageous in the synthesis of advanced polymers and composites. Recent advancements in polymer chemistry have utilized thiazole derivatives as monomers for creating high-performance materials with improved mechanical and thermal properties.

The synthesis of 5-[(5-Chloro-2-methylcyclohexyl)methyl]-1,2-thiazole involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. The key steps include the formation of the thiazole ring through a cyclization reaction followed by functionalization with the substituted cyclohexane group. Researchers have optimized these reactions to achieve high yields and purity levels, ensuring the compound's suitability for both academic and industrial applications.

From an environmental perspective, the development of efficient synthetic routes for thiazole derivatives is critical for minimizing waste and reducing ecological impact. Recent green chemistry initiatives have focused on developing catalysts that enable the synthesis of 5-[(5-Chloro-2-methylcyclohexyl)methyl]-1,2-thiazole under mild conditions. These advancements not only enhance sustainability but also lower production costs, making the compound more accessible for widespread use.

In conclusion, 5-[(5-Chloro-2-methylcyclohexyl)methyl]-1,2-thiazole represents a remarkable example of how structural modifications can enhance the functionality of thiazole derivatives. With its diverse applications in drug design, materials science, and sustainable chemistry, this compound continues to be a focal point for researchers worldwide. As new discoveries emerge, it is likely that thiazole-based compounds will play an increasingly important role in shaping future innovations across multiple disciplines.